Cas no 2102883-06-5 (N-hydroxy-1-methylpyrrolidine-3-carboximidamide)

• Product Name: N-hydroxy-1-methylpyrrolidine-3-carboximidamide
• CAS No: 2102883-06-5
• MF: C₆H₁₃N₃O
• MW: 143.186920881271
• CID: 5807086
• PubChem ID: 165518529
• Update Time: 2025-05-20

N-hydroxy-1-methylpyrrolidine-3-carboximidamide Chemical and Physical Properties

Names and Identifiers

• N-hydroxy-1-methylpyrrolidine-3-carboximidamide
• 2102883-06-5
• EN300-1291285

• Inchi： 1S/C6H13N3O/c1-9-3-2-5(4-9)6(7)8-10/h5,10H,2-4H2,1H3,(H2,7,8)
• InChI Key： JCWIPJIXKAVDGV-UHFFFAOYSA-N
• SMILES： O/N=C(/C1CN(C)CC1)\N

Computed Properties

• Exact Mass: 143.105862047g/mol
• Monoisotopic Mass: 143.105862047g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 2
• Hydrogen Bond Acceptor Count: 3
• Heavy Atom Count: 10
• Rotatable Bond Count: 1
• Complexity: 146
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 1
• Defined Bond Stereocenter Count: 1
• Undefined Bond Stereocenter Count: 0
• XLogP3: -0.5
• Topological Polar Surface Area: 61.8Ų

Additional information on N-hydroxy-1-methylpyrrolidine-3-carboximidamide

N-hydroxy-1-methylpyrrolidine-3-carboximidamide (CAS 2102883-06-5): A Comprehensive Overview

N-hydroxy-1-methylpyrrolidine-3-carboximidamide (CAS 2102883-06-5) is a specialized organic compound that has garnered significant attention in recent years due to its unique chemical structure and potential applications in various fields. This compound, often referred to in scientific literature as a hydroxamic acid derivative, belongs to the class of imidamide compounds, which are known for their versatile reactivity and biological relevance.

The molecular structure of N-hydroxy-1-methylpyrrolidine-3-carboximidamide features a pyrrolidine ring substituted with both a methyl group and a hydroxy-imidamide functional group. This particular arrangement contributes to its distinctive chemical properties, making it an interesting subject for medicinal chemistry research and drug development studies. The presence of the hydroxamic acid moiety is particularly noteworthy as this functional group is known to interact with various biological targets.

Recent scientific inquiries into CAS 2102883-06-5 have focused on its potential as a enzyme inhibitor, particularly in systems where metal coordination plays a crucial role. The compound's ability to chelate metal ions through its hydroxy-imidamide group has sparked interest in its application for biochemical modulation and therapeutic intervention. Researchers are particularly interested in how this molecular scaffold might be optimized for improved bioavailability and target specificity.

From a synthetic chemistry perspective, N-hydroxy-1-methylpyrrolidine-3-carboximidamide represents an interesting challenge for organic synthesis optimization. The compound's stability under various pH conditions and its reactivity patterns have been subjects of several structure-activity relationship studies. These investigations are crucial for understanding how modifications to the core structure might enhance its potential applications while maintaining desirable physicochemical properties.

The pharmaceutical industry has shown growing interest in CAS 2102883-06-5 as a potential pharmacophore for new drug candidates. Its molecular framework appears particularly suited for development as small molecule therapeutics, with current research exploring its potential in addressing various metabolic disorders and inflammatory conditions. The compound's balanced lipophilicity profile makes it an attractive candidate for central nervous system targeting applications.

In the realm of chemical biology, N-hydroxy-1-methylpyrrolidine-3-carboximidamide has been investigated as a potential chemical probe for studying enzyme mechanisms. Its ability to interact with metalloenzymes suggests possible applications in enzyme inhibition studies and mechanistic investigations of biological pathways. This has led to increased demand for high-purity samples of the compound from research institutions worldwide.

The commercial availability of CAS 2102883-06-5 has expanded in recent years to meet growing research needs. Suppliers typically offer the compound in various purity grades, with analytical standards available for quality control purposes. Proper handling and storage recommendations emphasize protection from moisture and extreme temperatures to maintain the compound's stability over time.

Analytical characterization of N-hydroxy-1-methylpyrrolidine-3-carboximidamide typically involves advanced techniques such as nuclear magnetic resonance spectroscopy (NMR), high-performance liquid chromatography (HPLC), and mass spectrometry. These methods are essential for verifying the compound's identity and purity, particularly for research applications where precise molecular characterization is crucial.

Future research directions for CAS 2102883-06-5 may include exploration of its structure-activity relationships through systematic modification of its functional groups. There is also growing interest in developing more efficient synthetic routes to this compound, potentially enabling larger-scale production for expanded research applications. The compound's potential in combinatorial chemistry and fragment-based drug design represents another promising avenue for investigation.

As interest in hydroxamic acid derivatives continues to grow within the scientific community, N-hydroxy-1-methylpyrrolidine-3-carboximidamide stands out as a particularly interesting example of this class. Its combination of structural features and demonstrated biological activity makes it a valuable subject for ongoing research across multiple disciplines, from medicinal chemistry to biochemical studies.

The safety profile of CAS 2102883-06-5 has been documented in available material safety data sheets, which provide essential information for researchers handling the compound. Standard laboratory precautions are recommended when working with this material, including the use of appropriate personal protective equipment and proper ventilation.

In conclusion, N-hydroxy-1-methylpyrrolidine-3-carboximidamide represents a fascinating example of modern specialty chemicals with significant potential for scientific advancement. As research into this compound continues to evolve, it may yield important insights for multiple fields of study, potentially leading to innovative applications in life sciences and beyond.